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Compound of Interest

Compound Name: Silver Chlorite

CAS No.: 7783-91-7

Cat. No.: B12695225

Get Quote

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)

for silver chlorite (AgClO₂) is not readily available in the public domain from chemical

suppliers or regulatory bodies. This guide has been compiled from limited available data for

silver chlorite and supplemented with information from the MSDS of the closely related and

more documented compounds, silver chloride (AgCl) and silver chlorate (AgClO₃), to provide a

comparative safety overview. The information for silver chloride and silver chlorate should be

used for context and as a precautionary reference, not as a direct substitute for the specific

properties of silver chlorite.

Introduction
Silver chlorite (AgClO₂) is an inorganic compound that exists as a slightly yellow solid.[1] It is

known to be shock-sensitive and highly reactive. Due to its instability, detailed experimental

safety data is scarce. This guide aims to provide researchers, scientists, and drug development

professionals with a thorough understanding of the known properties and extrapolated safety

considerations for handling silver chlorite, drawing comparisons with the more stable silver

chloride and the oxidizing silver chlorate.
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Physicochemical Properties
The known physical and chemical properties of silver chlorite are summarized below, with

comparative data for silver chloride and silver chlorate.

Property
Silver Chlorite
(AgClO₂)

Silver Chloride
(AgCl)

Silver Chlorate
(AgClO₃)

CAS Number 7783-91-7[1][2] 7783-90-6 7783-92-8

Molecular Formula AgClO₂[1][2] AgCl AgClO₃

Molar Mass 175.32 g/mol [1][2] 143.32 g/mol [3] 191.32 g/mol

Appearance Slightly yellow solid[1]
White crystalline

solid[3]

White crystals or

powder

Melting Point
156 °C (decomposes)

[1]
455 °C[4]

~230 °C

(decomposes)

Solubility in Water 0.45 g/100ml [1] Insoluble Soluble

Hazard Identification and GHS Classification
While a complete GHS classification for silver chlorite is unavailable, it is labeled as explosive

(GHS01).[1] The classifications for the related compounds are provided for a comparative

understanding of potential hazards.
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GHS Classification
Silver Chlorite
(AgClO₂)

Silver Chloride
(AgCl)

Silver Chlorate
(AgClO₃)

Pictograms GHS01 (Explosive)[1]

GHS09 (Hazardous to

the aquatic

environment)

GHS03 (Oxidizing

solids), GHS07

(Skin/eye irritation)

Hazard Statements Explosive[1]

H410: Very toxic to

aquatic life with long

lasting effects[4][5]

H272: May intensify

fire; oxidizer, H315:

Causes skin irritation,

H319: Causes serious

eye irritation, H335:

May cause respiratory

irritation[6]

Precautionary

Statements
Not specified

P273: Avoid release to

the environment,

P391: Collect spillage,

P501: Dispose of

contents/container to

an approved waste

disposal plant[5]

P210: Keep away

from heat, P220:

Keep/store away from

clothing/combustible

materials, P280: Wear

protective gloves/eye

protection/face

protection[6]

Hazard Identification Workflow
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Silver Chlorite (AgClO₂)

Silver Chloride (AgCl) - Comparative

Silver Chlorate (AgClO₃) - Comparative

Identify Substance:
Silver Chlorite

Primary Hazard:
Explosive (GHS01)

Handle with extreme
caution due to shock

sensitivity and potential
for violent decomposition.

Identify Substance:
Silver Chloride

Primary Hazard:
Aquatic Toxicity (GHS09)

Prevent release to the
environment. Handle as

a hazardous waste.

Identify Substance:
Silver Chlorate

Primary Hazards:
Oxidizer (GHS03)
Irritant (GHS07)

Keep away from combustible
materials. Avoid contact

with skin and eyes.

Click to download full resolution via product page

Caption: Comparative Hazard Identification Workflow.

Reactivity and Stability
Silver chlorite is a highly unstable compound.

Decomposition: It explodes violently at 105 °C when heated normally.[1] Careful heating can

lead to decomposition at 156 °C to form silver chloride.[1]

Reactivity: It reacts explosively with substances like sulfur and hydrochloric acid.[1] It is also

sensitive to shock.[1]
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In comparison, silver chloride is stable under normal conditions but is sensitive to light.[7] Silver

chlorate is a strong oxidizer and can form explosive mixtures with combustible materials.[6]

Toxicological Information
Detailed toxicological data for silver chlorite is not available. However, exposure to silver

compounds, in general, can lead to argyria, a condition characterized by a blue-gray

discoloration of the skin and mucous membranes. For silver chloride, the oral LD50 in rats is >

5,000 mg/kg.[8] It is not classified as a skin or eye irritant.[8][9] Silver chlorate is known to

cause skin and eye irritation and may cause respiratory irritation.[6]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the explosive nature of silver chlorite, any experimental work should be conducted with

extreme caution, in a controlled environment, and with appropriate safety measures in place.

The following is a generalized protocol based on best practices for handling highly reactive and

explosive materials.

Personal Protective Equipment (PPE) Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA35715&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/227900
https://www.benchchem.com/product/b12695225/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-material-safety-of-silver-chlorite
https://www.chemicalbook.com/msds/silver-chloride.pdf
https://www.chemicalbook.com/msds/silver-chloride.pdf
https://www.carlroth.com/medias/SDB-5302-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjU0MzR8YXBwbGljYXRpb24vcGRmfGFEVmlMMmc1T1M4NU1UZ3hNamt3T0RnNU1qUTJMMU5FUWw4MU16QXlYMGRDWDBWT0xuQmtaZ3xhOGQzYzY0MTFjYTdjOGZlNjMyM2FkNTM4YzlmOGJlZmYwMjllZTY5YmZlMGNiYzcyNmI3N2E0MzAyMTM3OWQw
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/227900
https://www.benchchem.com/product/b12695225/docs?utm_src=pdf-body#in-depth-technical-guide-on-the-material-safety-of-silver-chlorite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Silver Chlorite

Assess Risks:
- Explosive Hazard
- Shock Sensitivity

- Potential for Irritation

Engineering Controls:
- Fume Hood
- Blast Shield

- Remote Handling Equipment

Personal Protective Equipment

Gloves:
Chemical Resistant

Eye Protection:
Safety Goggles & Face Shield

Body Protection:
Flame-Retardant Lab Coat

Proceed with Caution

Click to download full resolution via product page

Caption: Personal Protective Equipment Workflow for Handling Silver Chlorite.

Methodology for Safe Handling:

Risk Assessment: Before any experiment, a thorough risk assessment must be conducted,

considering the quantity of material, the specific experimental conditions, and potential

ignition sources.
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Engineering Controls: All work with silver chlorite should be performed in a certified fume

hood with the sash in the lowest practical position. A blast shield should be used at all times.

Remote handling equipment is highly recommended to minimize direct contact.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Storage: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.

Avoid contact with combustible materials.

Disposal: Dispose of as hazardous waste in accordance with all local, state, and federal

regulations. Do not mix with other waste materials.

First Aid Measures
The following first-aid measures are general recommendations and should be confirmed with a

qualified safety professional.
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Exposure
First Aid Measures (General for Silver
Compounds)

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Give large quantities

of water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Conclusion
Silver chlorite is a highly hazardous material due to its explosive nature. The lack of a

comprehensive MSDS necessitates a highly cautious approach, leveraging safety data from

related silver compounds for a broader understanding of potential risks. Researchers and

professionals must prioritize stringent safety protocols, including the use of appropriate

engineering controls and personal protective equipment, when handling this compound.

Further research into the specific safety profile of silver chlorite is warranted to fill the existing

knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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